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Compound of Interest

Compound Name:
1-Bromo-2-

(bromomethyl)naphthalene

Cat. No.: B1265571 Get Quote

An In-depth Technical Guide to 1-Bromo-2-
(bromomethyl)naphthalene
This technical guide provides a comprehensive overview of the structural information,

physicochemical properties, and synthetic considerations for 1-Bromo-2-
(bromomethyl)naphthalene, a key intermediate in various chemical syntheses. The

information is intended for researchers, scientists, and professionals in the field of drug

development and materials science.

Core Structural and Physicochemical Data
1-Bromo-2-(bromomethyl)naphthalene is a disubstituted naphthalene derivative. Its

structural and key chemical identifiers are summarized below.
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Property Value

IUPAC Name 1-bromo-2-(bromomethyl)naphthalene[1]

SMILES String BrCc1ccc2ccccc2c1Br[2]

CAS Number 37763-43-2[1][2]

Molecular Formula C₁₁H₈Br₂[1][2]

Molecular Weight 299.99 g/mol [1][2]

Physical Form Powder[2]

InChI
1S/C11H8Br2/c12-7-9-6-5-8-3-1-2-4-

10(8)11(9)13/h1-6H,7H2[1][2]

InChIKey DQTOCXIHYIQHCK-UHFFFAOYSA-N[1][2]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1-Bromo-2-
(bromomethyl)naphthalene is not readily available in the cited literature, a general synthetic

approach can be inferred from the preparation of structurally similar compounds, such as 1-

(bromomethyl)naphthalene and 2-(bromomethyl)naphthalene.[3][4] The most common method

involves the radical bromination of the corresponding methylnaphthalene.

General Synthesis of Bromomethylnaphthalenes
The synthesis of bromomethylnaphthalenes is typically achieved through the reaction of the

corresponding methylnaphthalene with a brominating agent, such as N-bromosuccinimide

(NBS), in the presence of a radical initiator.

A plausible synthetic route for 1-Bromo-2-(bromomethyl)naphthalene would start from 1-

bromo-2-methylnaphthalene. The reaction would proceed via a free radical mechanism,

initiated by a compound like azo-bis-isobutyronitrile (AIBN).

Reaction:
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1-bromo-2-methylnaphthalene + N-bromosuccinimide (NBS) --(AIBN, Solvent, Heat)--> 1-
Bromo-2-(bromomethyl)naphthalene + Succinimide

Procedure Outline:

Reactant Preparation: 1-bromo-2-methylnaphthalene is dissolved in a suitable dry solvent,

such as carbon tetrachloride.

Addition of Reagents: N-bromosuccinimide and a catalytic amount of a radical initiator (e.g.,

AIBN) are added to the solution.

Reaction Conditions: The mixture is heated under reflux to initiate the reaction. The reaction

progress can be monitored by observing the consumption of the denser N-bromosuccinimide

and the formation of the less dense succinimide, which floats.

Work-up: After the reaction is complete, the mixture is cooled, and the succinimide byproduct

is removed by filtration. The solvent is then removed from the filtrate under reduced

pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol.[4]

Purification of Bromomethylnaphthalenes
A general purification method for bromomethylnaphthalenes involves the following steps:

Dissolve the crude bromo compound in toluene.

Wash the solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

Dry the organic layer over a suitable drying agent (e.g., MgSO₄).

Evaporate the solvent.

Perform fractional distillation of the residue.

Recrystallize the solidified distillate from ethanol.[5]
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Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation of 1-Bromo-2-
(bromomethyl)naphthalene.

Mass Spectrometry (GC-MS): The mass spectrum of 1-Bromo-2-
(bromomethyl)naphthalene shows characteristic peaks, with the top three m/z values being

219, 221, and 140.[1]

Infrared (IR) Spectroscopy: A vapor phase IR spectrum is available for this compound.[1]

Logical Workflow: Synthesis and Purification
The following diagram illustrates a logical workflow for the synthesis and purification of 1-
Bromo-2-(bromomethyl)naphthalene, based on the general procedures described.

Start: 1-Bromo-2-methylnaphthalene Radical Bromination
(NBS, AIBN, Solvent, Heat)

Reactants Filtration
(Remove Succinimide)

Crude Mixture Solvent EvaporationFiltrate Purification
(Recrystallization)

Crude Product End Product:
1-Bromo-2-(bromomethyl)naphthalene

Pure Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Bromo-2-(bromomethyl)naphthalene structural
information and SMILES string]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265571#1-bromo-2-bromomethyl-naphthalene-
structural-information-and-smiles-string]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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